Cas no 5466-88-6 (3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 5466-88-6
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD00158536
• CID: 45929
• PubChem ID: 72757
• Update Time: 2025-04-18

3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3-one
• 2H-1,4-Benzoxazine-3(4H)-one
• 2H-benzo[b][1,4]oxazin-3(4H)-one
• 4H-1,4-benzoxazin-3-one
• 3,4-Dihydro-2H-1,4-benzoxazin-3-one
• 3-Oxo-4H-benzo[1,4]oxazine
• Q0QAF5G662
• QRCGFTXRXYMJOS-UHFFFAOYSA-N
• 2H-1,4-Benzoxazin-3(4H)-one (8CI)(9CI)
• 2H,4H-benzo[e]1,4-oxazaperhydroin-3-one
• benzoxazin-3-one
• NSC26354
• PubChem18791
• 1,4-benzoxazin-3-one
• 2H-1,4-benzoxazin-3-ol
• KSC273A3J
• 4H-[
• DTXSID80203118
• AKOS000121575
• 4H-benzo[1.4]oxazin-3-one
• Z56989567
• 2H-1,4 benzoxazine-3(4H)one
• 3,4-Dihydro-3-oxo-1,4(2H)-benzoxazine
• 2,3-dihydro-1,4-benzoxazin-3-one
• 2H-1,4-Benzoxazin-3(4H)-one, 99%
• 2H-1,4-benzoxazin-3-(4H)one
• (2H)1,4-benzoxazin-3(4H)-one
• 4H-BENZO[1,4]OXAZIN-3-ONE
• AC-23158
• 3-oxo-2,3-dihydro-4H-1,4-benzoxazine
• 2,3-DIHYDRO-3-OXO-4H-1,4-BENZOXAZINE
• CHEMBL460153
• 2H-[1,4]-benzoxazin-3-one
• 2H-1,4-BENZOOXAZIN-3(4H)-ONE
• NSC 26354
• 5466-88-6
• MFCD00158536
• 3-OXO-3,4-DIHYDRO-2H-BENZO(B)(1,4)OXAZINE
• 4H-[1,4]benzoxazin-3-one
• EN300-17697
• 2H-benzo[b][1,4]oxazin-3(4H)-one;3-OXO-4H-BENZO[1,4]OXAZINE
• NSC-26354
• BP-10112
• A7934
• AB04166
• J-509550
• 2H-1,4-benzoxazin-3-(4H)-one
• 2-H-1,4-benzoxazin-3-(4H)one
• SCHEMBL88746
• CS-W002455
• AKOS016370878
• InChI=1/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10
• AM20061203
• 2H-BENZO(B)(1,4)OXAZIN-3(4H)-ONE
• UNII-Q0QAF5G662
• AE-473/30224032
• 4h-benzo(1,4)oxazin-3-one
• SY007578
• 3-Keto-4-aza-2,3-dihydrobenzopyran
• 2H-1,4-Benzoxazin-3 (4H)-one
• B4553
• BDBM50438258
• F0918-7105
• 1T-0333
• FT-0658368
• STK317993
• STL301701
• DB-014112
• ALBB-020505
• 3,4-dihydro-2H-1,4-benzoxazin-3-one

• MDL： MFCD00158536
• Inchi： 1S/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
• InChI Key： QRCGFTXRXYMJOS-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.244
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: 337.7°C at 760 mmHg
• Flash Point: 158.1℃
• Refractive Index: 1.563
• Solubility: methanol: soluble25mg/mL, clear, colorless
• PSA: 38.33000
• LogP: 1.15550
• λmax: 286(EtOH)(lit.)
• Solubility: Not determined

3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DM3270000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones